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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, purity

specifications, and relevant experimental protocols for 2-allylcyclohexanone. This information

is intended to assist researchers, scientists, and professionals in drug development in sourcing

and utilizing this chemical compound for their studies.

Commercial Availability
2-Allylcyclohexanone is readily available from several chemical suppliers in various

quantities. The primary use of this chemical is for research and industrial purposes, and it is not

intended for medical or consumer use.[1] Many suppliers require that orders be shipped to a

laboratory or industrial facility.[1]

Below is a summary of some of the commercial suppliers and their offerings:
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Supplier
Catalog
Number

Available
Quantities

Purity Price (USD) Lead Time

Sigma-

Aldrich
405752 5 g 97% $141.00

Available to

ship same

day

TCI America A2230 25 g >97.0% (GC) $585.15 3-5 days

TCI India A2230 5 g, 25 g >97.0% (GC) -

Dispatched

same day

from

Hyderabad,

10-12

working days

from Japan

CymitQuimic

a
3B-A2230 5 g >97.0% (GC) €93.00 -

Note: Prices and availability are subject to change. Please refer to the supplier's website for the

most current information.

Physicochemical Properties and Purity
2-Allylcyclohexanone is a colorless to light yellow or light orange liquid.[2] It is characterized

as a β,γ-unsaturated ketone.[3][4] The compound is soluble in organic solvents with limited

solubility in water.[2]

The following table summarizes the key physicochemical properties of 2-allylcyclohexanone:
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Property Value

CAS Number 94-66-6

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol [5]

Boiling Point 94 °C at 23 mmHg[3][4]

Density 0.927 g/mL at 25 °C[3][4]

Refractive Index (n20/D) 1.469[3][4]

Flash Point 113 °C (235.4 °F) - closed cup

Appearance
Colorless to Light yellow to Light orange clear

liquid

Commercially available 2-allylcyclohexanone typically has a purity of 97% or greater, as

determined by Gas Chromatography (GC).[4][6]

Experimental Protocols
Synthesis of 2-Allylcyclohexanone
A common method for the synthesis of 2-allylcyclohexanone is the alkylation of

cyclohexanone. One established procedure involves the following steps:[7]

Preparation of Sodium Amide: Sodium is reacted with liquid ammonia in the presence of a

ferric nitrate catalyst to form sodium amide.

Formation of the Enolate: The freshly prepared sodium amide is added to a solution of

cyclohexanone in dry ether. The mixture is heated under reflux to form the sodium enolate of

cyclohexanone.

Alkylation: The reaction mixture is cooled, and a solution of allyl bromide in anhydrous ether

is added to alkylate the enolate.

Workup and Isolation: The reaction is quenched with water, and the product is extracted with

ether. The organic layer is washed and dried.
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Purification: The crude product is purified by fractional distillation under reduced pressure to

yield pure 2-allylcyclohexanone.[7]

Another detailed procedure involves the palladium-catalyzed asymmetric allylic alkylation of a

preformed lithium enolate of cyclohexanone, which allows for the synthesis of enantiomerically

enriched (R)- or (S)-2-allylcyclohexanone.[8][9]

Purification
Purification of 2-allylcyclohexanone is typically achieved through distillation under reduced

pressure.

Fractional Distillation: The crude product can be fractionated using a heated column packed

with glass helices to separate the desired product from unreacted starting materials and

byproducts.[7]

Kugelrohr Distillation: This technique is also used for purification, where the crude product is

heated under vacuum and the pure product is collected in a cooled receiving flask.[8]

Trap-to-Trap Distillation: This method is preferred for preventing partial racemization of

enantiomerically enriched products. The crude product is heated under high vacuum, and the

pure product is collected in a trap cooled to 0 °C.[8]

Analytical Methods for Quality Control
The purity and identity of 2-allylcyclohexanone are confirmed using various analytical

techniques.

Gas Chromatography (GC): GC is the primary method used to determine the purity of 2-
allylcyclohexanone.[6][10] For chiral compounds, specialized columns like Chiraldex G-TA

can be used to determine the enantiomeric excess (ee).[10]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to confirm the molecular

weight and fragmentation pattern of the compound, further verifying its identity.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to

elucidate the structure of the molecule.[5][10][13][14] Spectral data can be found in

databases such as SpectraBase.[13]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as the carbonyl (C=O) and alkene (C=C) groups.[5][10]

Logical Workflow for Procurement and Quality
Assessment
The following diagram illustrates a logical workflow for researchers from the initial identification

of the need for 2-allylcyclohexanone to its final use in an experimental setting.
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Receive Chemical

Review Certificate of Analysis (CoA)
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Click to download full resolution via product page

Caption: Procurement and Quality Assessment Workflow for 2-Allylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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